N-(2,5-dimethylphenyl)-2-{[5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide

• IUPAC Name: N-(2,5-dimethylphenyl)-2-[(5-pyridin-4-yl-1H-1,2,4-triazol-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C17H17N5OS/c1-11-3-4-12(2)14(9-11)19-15(23)10-24-17-20-16(21-22-17)13-5-7-18-8-6-13/h3-9H,10H2,1-2H3,(H,19,23)(H,20,21,22)
• InChI Key: QJEOAFZYZFXMNV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)CSC2=NNC(=N2)C3=CC=NC=C3
• Molecular Formula: C17H17N5OS
• Molecular Weight: 339.4 g/mol

Description

N-(2,5-dimethylphenyl)-2-{[5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide, also known as DPTA, is a chemical compound that has been extensively studied for its potential use in scientific research. This compound has been shown to have a variety of biochemical and physiological effects, making it a valuable tool for researchers in many different fields. In

Mechanism of Action

The exact mechanism of action of N-(2,5-dimethylphenyl)-2-{[5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide is not fully understood, but it is believed to act by binding to specific proteins and enzymes and altering their activity. N-(2,5-dimethylphenyl)-2-{[5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide has been shown to bind to the active site of ribonucleotide reductase and inhibit its activity, leading to decreased DNA synthesis and cell death. N-(2,5-dimethylphenyl)-2-{[5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide has also been shown to bind to certain ion channels in the brain and alter their activity, leading to changes in neuronal excitability and neurotransmitter release.
Biochemical and Physiological Effects:
N-(2,5-dimethylphenyl)-2-{[5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide has a variety of biochemical and physiological effects, depending on the specific proteins and enzymes it interacts with. As mentioned earlier, N-(2,5-dimethylphenyl)-2-{[5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide can inhibit the activity of ribonucleotide reductase, leading to decreased DNA synthesis and cell death. N-(2,5-dimethylphenyl)-2-{[5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide has also been shown to alter the activity of certain ion channels in the brain, leading to changes in neuronal excitability and neurotransmitter release. Additionally, N-(2,5-dimethylphenyl)-2-{[5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide has been shown to have antioxidant and anti-inflammatory properties, making it a potential therapeutic agent for a variety of diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2,5-dimethylphenyl)-2-{[5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide in lab experiments is its ability to bind to and modulate the activity of specific proteins and enzymes, making it a valuable tool for studying the mechanisms of various diseases. Additionally, N-(2,5-dimethylphenyl)-2-{[5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide has been shown to have low toxicity in animal studies, making it a relatively safe compound to use in lab experiments. However, one limitation of using N-(2,5-dimethylphenyl)-2-{[5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide is its relatively low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are many potential future directions for research on N-(2,5-dimethylphenyl)-2-{[5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide. One area of interest is the development of N-(2,5-dimethylphenyl)-2-{[5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide-based therapies for cancer and other diseases. Researchers could also investigate the mechanisms of action of N-(2,5-dimethylphenyl)-2-{[5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide in more detail, in order to better understand its effects on specific proteins and enzymes. Additionally, researchers could explore the use of N-(2,5-dimethylphenyl)-2-{[5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide in combination with other compounds, in order to enhance its therapeutic potential. Overall, N-(2,5-dimethylphenyl)-2-{[5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide is a valuable compound for scientific research, with many potential applications in the future.

Synthesis Methods

N-(2,5-dimethylphenyl)-2-{[5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide can be synthesized using a variety of methods, but one common approach involves the reaction of 2,5-dimethylphenylamine with thiourea and ethyl chloroacetate. This reaction produces the intermediate compound ethyl N-(2,5-dimethylphenyl)-2-(thiocarbamoyl)acetate, which can then be reacted with 4-pyridylhydrazine and sodium hydride to yield the final product, N-(2,5-dimethylphenyl)-2-{[5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide. This synthesis method has been used successfully by many researchers and has been shown to produce high yields of pure N-(2,5-dimethylphenyl)-2-{[5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide.

Scientific Research Applications

N-(2,5-dimethylphenyl)-2-{[5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide has been used extensively in scientific research due to its ability to bind to and modulate the activity of certain proteins and enzymes. For example, N-(2,5-dimethylphenyl)-2-{[5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide has been shown to inhibit the activity of the enzyme ribonucleotide reductase, which is involved in DNA synthesis and repair. This inhibition can lead to cell death in cancer cells, making N-(2,5-dimethylphenyl)-2-{[5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide a potential anti-cancer agent. N-(2,5-dimethylphenyl)-2-{[5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide has also been shown to bind to and modulate the activity of certain ion channels in the brain, making it a potential tool for studying the mechanisms of neurological diseases such as epilepsy and Alzheimer's disease.